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Cat. No.: B072240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 1,1,3,3-Tetraethylurea (TEU) as a sustainable solvent in various chemical applications. As

the chemical industry moves towards greener and more sustainable practices, TEU presents

itself as a viable alternative to traditional polar aprotic solvents, offering a unique combination

of properties that align with the principles of green chemistry.

Introduction to Tetraethylurea (TEU) as a Green
Solvent
Tetraethylurea (TEU) is a colorless, liquid organic compound with the chemical formula

C9H20N2O.[1] It is a dialkylurea derivative that has garnered attention for its potential as a

green solvent due to its low volatility, ability to dissolve a wide range of organic compounds,

and its role as a stabilizing agent.[2] These characteristics make it a promising substitute for

conventional solvents like N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP),

which are facing increasing regulatory scrutiny due to their toxicity.[3]

Key Advantages of TEU:

Reduced Volatility: TEU has a high boiling point, which minimizes solvent loss through

evaporation and reduces worker exposure to volatile organic compounds (VOCs).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b072240?utm_src=pdf-interest
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.benchchem.com/product/b072240?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0725796.htm
https://www.nbinno.com/article/other-organic-chemicals/the-importance-of-tetraethylurea-in-modern-organic-synthesis-jk
https://ec.europa.eu/research/participants/documents/downloadPublic?documentIds=080166e5cf65328a&appId=PPGMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Solubilizing Power: Its polar nature allows it to dissolve a variety of organic molecules,

making it suitable for a range of chemical reactions.

Increased Stability: TEU can act as a stabilizing agent for reactive intermediates and metal

complexes.[2]

Potential for Recyclability: Due to its high boiling point, TEU can be recovered and recycled,

reducing waste and improving process economy.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of TEU is essential for its

effective implementation as a solvent. The following table summarizes key properties of TEU

and provides a comparison with commonly used polar aprotic solvents.

Property
Tetraethylurea
(TEU)

N,N-
Dimethylformamide
(DMF)

N-Methyl-2-
pyrrolidone (NMP)

CAS Number 1187-03-7[1] 68-12-2 872-50-4

Molecular Formula C9H20N2O[1] C3H7NO C5H9NO

Molecular Weight 172.27 g/mol [1] 73.09 g/mol 99.13 g/mol

Boiling Point 211-213 °C[1] 153 °C 202 °C

Density 0.907 g/mL at 20 °C[1] 0.944 g/mL at 25 °C 1.028 g/mL at 25 °C

Flash Point 99 °C 58 °C 91 °C

Solubility in Water Soluble Miscible Miscible

Safety and Environmental Profile
While TEU offers several advantages as a green solvent, it is crucial to consider its safety and

environmental impact. The following table summarizes the available toxicological data for TEU

and its close analog, Tetramethylurea (TMU), for which more extensive data is available.
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Hazard Category Tetraethylurea (TEU) Tetramethylurea (TMU)

Acute Oral Toxicity Not classified Harmful if swallowed[4]

Skin Corrosion/Irritation Causes skin irritation[5]
Shall not be classified as

corrosive/irritant to skin[6]

Eye Damage/Irritation Causes serious eye irritation[5]

Shall not be classified as

seriously damaging to the eye

or eye irritant[6]

Reproductive Toxicity Data not available
May damage the unborn

child[4]

Note: The environmental fate and biodegradability of TEU are not well-documented in publicly

available literature. Further studies are required to fully assess its environmental impact.

Applications in Organic Synthesis
TEU's properties make it a suitable solvent for a variety of organic reactions, particularly those

requiring polar aprotic conditions. Below are generalized protocols for common cross-coupling

reactions, illustrating how TEU can be employed.

Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. TEU can serve as an

effective solvent, facilitating the dissolution of reactants and catalyst complexes.

Generalized Protocol:

To a reaction vessel, add the aryl halide (1.0 equiv), boronic acid or ester (1.2 equiv), and a

palladium catalyst (e.g., Pd(PPh3)4, 0.02 equiv).

Add a base (e.g., K2CO3, 2.0 equiv).

Add TEU as the solvent (sufficient to dissolve reactants).

Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.
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Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir until the

reaction is complete (monitor by TLC or LC-MS).

Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g.,

ethyl acetate), and wash with water.

Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography.

Workflow Diagram:

Reaction Setup Reaction Workup and Purification
Combine Aryl Halide,

Boronic Acid, Catalyst,
and Base

Add TEU Solvent Degas with Inert Gas Heat and Stir Monitor Progress
(TLC/LC-MS) Cool and DiluteReaction Complete Aqueous Wash Dry and Concentrate Column Chromatography Pure Product

Click to download full resolution via product page

Suzuki-Miyaura Coupling Workflow

Heck Coupling
The Heck coupling is another powerful method for C-C bond formation, typically between an

unsaturated halide and an alkene. TEU can be a suitable medium for this palladium-catalyzed

reaction.

Generalized Protocol:

In a reaction vessel, combine the aryl or vinyl halide (1.0 equiv), the alkene (1.5 equiv), a

palladium catalyst (e.g., Pd(OAc)2, 0.01 equiv), and a phosphine ligand (e.g., PPh3, 0.02

equiv).

Add a base (e.g., Et3N, 2.0 equiv).

Add TEU as the solvent.
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Degas the mixture with an inert gas.

Heat the reaction mixture (e.g., 100-140 °C) with stirring until completion.

After cooling, filter the reaction mixture to remove palladium salts.

Dilute the filtrate with an organic solvent and wash with water and brine.

Dry the organic phase, concentrate, and purify the product by chromatography.

Applications in Drug Development
TEU's ability to dissolve a wide range of organic compounds and its low toxicity profile make it

an attractive solvent for various stages of drug development, including synthesis of active

pharmaceutical ingredients (APIs) and formulation.

Peptide Synthesis
While specific protocols for using TEU in solid-phase peptide synthesis (SPPS) are not widely

published, its properties suggest it could be a viable alternative to DMF.

Generalized Protocol for Fmoc-SPPS:

Resin Swelling: Swell the resin (e.g., Rink Amide resin) in TEU for 1-2 hours.

Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in TEU for 5-10 minutes.

Repeat this step.

Washing: Wash the resin thoroughly with TEU.

Amino Acid Coupling: In a separate vessel, activate the Fmoc-protected amino acid (3-5

equiv) with a coupling reagent (e.g., HBTU/HOBt or HATU) and a base (e.g., DIPEA) in TEU.

Add this solution to the resin and agitate for 1-2 hours.

Washing: Wash the resin with TEU.

Repeat the deprotection, washing, and coupling steps for each amino acid in the sequence.
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Cleavage and Deprotection: After the final amino acid is coupled, wash the resin with DCM

and dry. Treat the resin with a cleavage cocktail (e.g., TFA/TIS/H2O) to cleave the peptide

from the resin and remove side-chain protecting groups.

Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge,

and purify by HPLC.

Logical Diagram of TEU in SPPS:

Key SPPS Steps

Tetraethylurea (TEU)

Properties:
- High Boiling Point

- Good Solvating Power
- Polar Aprotic

Potential DMF Alternative in SPPS

Resin Swelling Fmoc Deprotection Amino Acid Coupling Washing

Click to download full resolution via product page

TEU's Role in SPPS

Solvent Recovery and Recycling
The high boiling point of TEU makes it a good candidate for recovery and recycling via

distillation, which is a key principle of green chemistry.

Generalized Protocol for Solvent Recovery:
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Collection: Collect the TEU-containing waste stream from the reaction workup.

Filtration: Filter the waste stream to remove any solid impurities.

Distillation: Perform vacuum distillation to separate the lower-boiling impurities and the

desired TEU. The specific vacuum and temperature will depend on the nature of the

impurities.

Condensation and Collection: Condense the purified TEU vapor and collect it in a clean

receiving flask.

Quality Control: Analyze the recovered TEU for purity (e.g., by GC or LC-MS) before reuse.

Workflow for Solvent Recovery:
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TEU Waste Stream

Filtration of Solids

Vacuum Distillation

Condensation Waste Residue

Collection of Purified TEU

Quality Control (GC/LC-MS)

Reuse in Synthesis

Click to download full resolution via product page

TEU Recovery and Recycling

Conclusion
Tetraethylurea shows significant promise as a green solvent for a variety of applications in

research and development. Its favorable physical properties, combined with its potential for

reduced toxicity compared to traditional polar aprotic solvents, make it a compelling alternative.

However, further research is needed to fully characterize its environmental fate and to develop
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and optimize specific reaction protocols to maximize its benefits. The information and

generalized protocols provided in this document are intended to serve as a starting point for

researchers interested in exploring the green chemistry applications of TEU.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b072240?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0725796.htm
https://www.nbinno.com/article/other-organic-chemicals/the-importance-of-tetraethylurea-in-modern-organic-synthesis-jk
https://ec.europa.eu/research/participants/documents/downloadPublic?documentIds=080166e5cf65328a&appId=PPGMS
https://www.carlroth.com/medias/SDB-0756-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc0Nzd8YXBwbGljYXRpb24vcGRmfGFHTXpMMmd4WlM4NU1UZzBOamMzTURZNE9ETXdMMU5FUWw4d056VTJYMGRDWDBWT0xuQmtaZ3w1NTE5ZmFmMDZjZjNmNzhjYThhY2FmYjgxYmFiOTIxNmE5NjQ2NzEzOGRmOTBhZjc2YzBhYjY0YzBlZjk1OWY2
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethylurea
https://www.carlroth.com/medias/SDB-0756-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTA4MjB8YXBwbGljYXRpb24vcGRmfGFETmpMMmd5WXk4NU1UZzBOamMyT1Rjd05USTJMMU5FUWw4d056VTJYMEZWWDBWT0xuQmtaZ3w2ODYyMGViMTlkYTI5MjE4NTcyMzQ2MjYxMTE0ZDE2ZDZhNjVmYTU0ZjVhZDk5OTZlMzg3MWNiOGQzYTQzZjli
https://www.benchchem.com/product/b072240#green-chemistry-applications-of-tetraethylurea-as-a-solvent
https://www.benchchem.com/product/b072240#green-chemistry-applications-of-tetraethylurea-as-a-solvent
https://www.benchchem.com/product/b072240#green-chemistry-applications-of-tetraethylurea-as-a-solvent
https://www.benchchem.com/product/b072240#green-chemistry-applications-of-tetraethylurea-as-a-solvent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072240?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

